Cas no 198834-14-9 ( )
structure
Product Name:
CAS No:198834-14-9
MF:C8H11FN2
MW:154.184745073318
CID:881134
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedimethanamine,2-fluoro-(9CI)
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- Inchi: 1S/C8H11FN2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3H,4-5,10-11H2
- InChI Key: FZJOHBOREUHXTO-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(CN)=C1F)N
Computed Properties
- Exact Mass: 154.09073
- Monoisotopic Mass: 154.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
Experimental Properties
- PSA: 52.04
Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
198834-14-9 ( ) Related Products
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